Cas no 2138574-20-4 (2-nitro-N-{4-[4-(trifluoromethyl)phenyl]piperidin-3-yl}benzene-1-sulfonamide)

• Product Name: 2-nitro-N-{4-[4-(trifluoromethyl)phenyl]piperidin-3-yl}benzene-1-sulfonamide
• CAS No: 2138574-20-4
• MF: C₁₈H₁₈F₃N₃O₄S
• MW: 429.413433551788
• CID: 6216983
• PubChem ID: 165947383
• Update Time: 2025-05-20

2-nitro-N-{4-[4-(trifluoromethyl)phenyl]piperidin-3-yl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 2138574-20-4
• 2-nitro-N-{4-[4-(trifluoromethyl)phenyl]piperidin-3-yl}benzene-1-sulfonamide
• EN300-1169904

• Inchi： 1S/C18H18F3N3O4S/c19-18(20,21)13-7-5-12(6-8-13)14-9-10-22-11-15(14)23-29(27,28)17-4-2-1-3-16(17)24(25)26/h1-8,14-15,22-23H,9-11H2
• InChI Key： MAECLTVGXVYPBK-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1CNCCC1C1C=CC(C(F)(F)F)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 429.09701172g/mol
• Monoisotopic Mass: 429.09701172g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 29
• Rotatable Bond Count: 4
• Complexity: 669
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 112Ų

Additional information on 2-nitro-N-{4-[4-(trifluoromethyl)phenyl]piperidin-3-yl}benzene-1-sulfonamide

2-Nitro-N-{4-[4-(Trifluoromethyl)Phenyl]Piperidin-3-Yl}Benzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 2138574-20-4, known as 2-nitro-N-{4-[4-(trifluoromethyl)phenyl]piperidin-3-yl}benzene-1-sulfonamide, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its complex structure, which includes a sulfonamide group, a nitro substituent, and a piperidine ring substituted with a trifluoromethylphenyl group. The combination of these functional groups makes it a promising candidate for various applications, particularly in drug discovery.

Recent studies have highlighted the potential of this compound as a modulator of key biological targets. For instance, research has demonstrated its ability to inhibit certain enzymes involved in inflammatory pathways, suggesting its potential use in the treatment of chronic inflammatory diseases. Additionally, the trifluoromethylphenyl group within the molecule has been shown to enhance its pharmacokinetic properties, such as bioavailability and metabolic stability, which are critical factors for drug efficacy.

The synthesis of 2-nitro-N-{4-[4-(trifluoromethyl)phenyl]piperidin-3-yl}benzene-1-sulfonamide involves a multi-step process that combines advanced organic chemistry techniques. The incorporation of the nitro group at the 2-position of the benzene ring is achieved through a nitration reaction, while the sulfonamide group is introduced via a coupling reaction with an appropriate amine. The piperidine ring is synthesized through cyclization reactions, followed by substitution to introduce the trifluoromethylphenyl group. These steps require precise control over reaction conditions to ensure high yields and purity.

One of the most intriguing aspects of this compound is its ability to exhibit selectivity towards specific biological targets. For example, studies have shown that it can selectively inhibit certain isoforms of protein kinases, which are often overexpressed in cancer cells. This selectivity reduces the likelihood of off-target effects, making it a more favorable candidate for therapeutic applications compared to broader-spectrum inhibitors.

Furthermore, recent advancements in computational chemistry have enabled researchers to predict the binding modes and affinities of this compound with various biological targets. Molecular docking studies have revealed that the sulfonamide group plays a critical role in stabilizing interactions with target proteins, while the trifluoromethylphenyl group contributes to hydrophobic interactions that enhance binding affinity.

In terms of pharmacokinetics, this compound has shown favorable properties in preclinical studies. Its ability to penetrate cellular membranes efficiently suggests good bioavailability when administered orally. Additionally, its metabolic stability indicates that it is less likely to be rapidly cleared from the body, which could translate into longer-lasting therapeutic effects.

The development of 2-nitro-N-{4-[4-(trifluoromethyl)phenyl]piperidin-3-yl}benzene-1-sulfonamide represents a significant milestone in the design of novel therapeutic agents. Its unique combination of functional groups and favorable pharmacokinetic properties make it an attractive candidate for further exploration in clinical settings. As research continues to uncover its full potential, this compound holds promise for advancing our understanding of complex biological systems and developing innovative treatments for various diseases.